Methyl 6-(3,5-difluorophenoxy)-4-hydroxy-1-methylisoquinoline-3-carboxylate

• Molecular Formula: C18H13F2NO4
• Molecular Weight: 345.3 g/mol
• IUPAC Name: methyl 6-(3,5-difluorophenoxy)-4-hydroxy-1-methylisoquinoline-3-carboxylate
• InChI: InChI=1S/C18H13F2NO4/c1-9-14-4-3-12(25-13-6-10(19)5-11(20)7-13)8-15(14)17(22)16(21-9)18(23)24-2/h3-8,22H,1-2H3
• InChI Key: DJYOBKCLGOOGQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=C(C(=N1)C(=O)OC)O)OC3=CC(=CC(=C3)F)F

Description

Methyl 6-(3,5-difluorophenoxy)-4-hydroxy-1-methylisoquinoline-3-carboxylate is a useful research compound. Its molecular formula is C18H13F2NO4 and its molecular weight is 345.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass lined Parr pressure reactor vessel equipped with a 4-blade impeller can be charged with 8c, Pd/C (about 0.4 to 0.5 molar equivalents), anhydrous Na2CO3 (about 0.5 molar equivalents), and ethyl acetate. The flask can then be vacuum-purged with nitrogen (3×) and vacuum-purged with hydrogen (3×). The flask can then be pressurized with hydrogen to set point 60 psi and stirred at 60° C. for 6-8 hrs until completion of reaction (8c <0.5%). The flask can then be cooled to 20-25° C., the pressure released to ambient, the head space purged with nitrogen three times and filtered through glass microfiber filter paper. The filtrate can be concentrated and precipitated from cold methanol and dried under vacuum at 50±5° C.